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Check Availability & Pricing

Part 1: Operational Identification & Verification

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: 302.29 (Anhydrous)
Cat. No.: B7943513
Get Quote
. J

CRITICAL CHECK: The molecular weight 302.29 (Anhydrous) specifically identifies
Hematoxylin (C1eH140s6) in many major laboratory catalogs (e.g., Fisher Scientific, Sigma-
Aldrich). While other compounds (like Levamisole Phosphate or Terizidone) share this
molecular weight, the specific syntax "302.29 (Anhydrous)" is the standard catalog identifier
for Hematoxylin powder intended for histological staining.

Before proceeding, verify the CAS Number on your container:
e CAS 517-28-2: Hematoxylin (Proceed with this guide).[1][2]

o CAS 16595-80-5: Levamisole Hydrochloride (Stop; requires different biological waste
protocols).

Part 2: Executive Safety & Disposal Summary

The Core Challenge: Hematoxylin itself is a naturally derived phenolic compound (from
Logwood). While not classified as a P-listed or U-listed acute hazardous waste by the US EPA
(RCRA), itis an irritant and combustible. The primary disposal failure in laboratories is not the
powder itself, but the downstream waste streams created when it is mixed with mordants
(Mercury, Chromium) or solvents (Ethanol).

Immediate Action Plan:

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b7943513#bc-rfq
https://www.benchchem.com/product/b7943513/docs?utm_src=pdf-body#part-1-operational-identification-verification
https://www.benchchem.com/product/b7943513/docs?utm_src=pdf-body#part-1-operational-identification-verification
https://www.fishersci.at/shop/products/hematoxylin-hydrate-80-dry-wt-water-8-thermo-scientific/15462917
https://www.cdhfinechemical.com/images/product/msds/43_976069993_HAEMATOXYLINSTANCASNO517-28-2MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7943513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

State of Matter Classification Primary Hazard Disposal Method

High-temperature

Pure Powder Chemical Waste Irritant / Combustible Incineration (Lab
Pack).
oo . i Fuel Blending /
Liquid (Alcoholic) Hazardous Waste Ignitable (D001) ) )
Incineration.
o DO NOT MIX.
o Toxicity (D009 Hg,
Liquid (w/ Metals) Hazardous Waste Segregated Heavy

D007 Cr
) Metal Stream.

Part 3: Detailed Disposal Protocols

Protocol A: Disposal of Pure Anhydrous Powder (The
"302.29" Substance)

Use this protocol for expired shelf-stock or spilled dry powder.
» Containment:

o Do not sweep dry dust; this generates aerosolized particulates which are respiratory
irritants.

o Cover spills with a damp absorbent pad or use a HEPA-filtered vacuum dedicated to
chemical cleanup.

o Transfer waste into a wide-mouth high-density polyethylene (HDPE) jar.
e Labeling:

o Label as "Non-Regulated Chemical Waste" (unless local state codes dictate otherwise) or
"Hazardous Waste - Irritant.”

o Explicitly write: "Hematoxylin Anhydrous - Solid."

e Destruction:
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o Do not landfill. The phenolic structure requires thermal destruction to prevent leaching.

o Route to a licensed facility for Incineration with scrubber systems.

Protocol B: Disposal of Prepared Staining Solutions
(The Operational Reality)

As a scientist, you rarely dispose of the powder alone. You dispose of the stain. This is where
the regulatory risk lies.

Step 1: Mordant Verification (The "Kill Step") You must identify the formulation type before
pouring anything.

e Harris/Mayer’s (Modern): Usually Aluminum/Ammonium salts. (Low Hazard).
o Zenker's/Helly’s (Traditional): Contains Mercury or Chromium. (Extreme Hazard).
Step 2: Segregation Workflow
e Scenario 1: Mercury/Chromium Based
o Action: Collect in a dedicated carboy labeled "Heavy Metal Waste (Mercury/Chromium)."

o Prohibition: NEVER pour down the drain. NEVER mix with general organic solvents
(creates "mixed waste" which is astronomically expensive to dispose of).

o RCRA Codes: D009 (Mercury), DO07 (Chromium).
e Scenario 2: Alcohol-Based (No Heavy Metals)
o Action: Collect in a carboy labeled "Flammable Solvents."
o RCRA Code: D001 (Ignitable).
e Scenario 3: Aqueous/Aluminum Based (No Alcohol, No Heavy Metals)

o Action: Check local POTW (Publicly Owned Treatment Works) limits.
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o Expert Insight: While often theoretically drain-safe in small quantities, the high Chemical
Oxygen Demand (COD) of Hematoxylin means it should ideally be collected as "Non-
Hazardous Chemical Waste" to prevent staining of municipal pipes and potential fines.

Part 4: Scientific Rationale & Mechanism

Why "Anhydrous" Matters (Stoichiometry): The distinction "302.29 (Anhydrous)" vs. the
hydrate is critical for solution preparation, not just inventory.

e Oxidation Mechanism: Hematoxylin (

) is not the active dye. It must be oxidized to Hematein (
).

o Disposal Implication: Old "ripened" solutions contain Hematein, which has different solubility
profiles. However, the disposal path remains the same: thermal destruction. The phenolic
hydroxyl groups make the compound prone to forming quinones, which are biologically
active and should not enter the water table.

Self-Validating Safety System:

o Color Check: If your waste stream is Dark Purple/Black, it indicates the presence of the Lake
complex (Hematein + Mordant). This visual cue confirms you are handling a metal-
complexed waste, necessitating the "Heavy Metal" decision tree logic below.

Part 5: Decision Matrix (Visualization)

The following diagram illustrates the critical decision logic for disposing of Material 302.29,
ensuring compliance with RCRA and local safety standards.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b7943513/docs?utm_src=pdf-body#part-1-operational-identification-verification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7943513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Material 302.29 (Anhydrous)
Hematoxylin

Physical State?

Dissolved

Solid / Powder Liquid Solution

Containerize in HDPE
Label: 'Chemical Waste - Irritant’
Method: Incineration

Contains >24% Alcohol?

No (Aqueous)

Class: Ignitable (D001)
Stream: Flammable Solvents

Class: Toxic (D009/D007) Aluminum/Iron Mordant
Stream: Heavy Metal Waste Stream: Non-Haz Chemical Waste
DO NOT SEWER (Check Local POTW)

Click to download full resolution via product page

Caption: Operational decision tree for segregating Hematoxylin waste streams based on
physical state and chemical additives (mordants/solvents).

Part 6: Physicochemical Data for Safety Assessment
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Property Value Operational Relevance

Confirmation of Anhydrous

Molecular Weight 302.29 g/mol _
Identity.[1][2][3][4][5][6][7]
Unique identifier for regulatory
CAS Number 517-28-2 )
reporting.[2]
) Darkens to red/brown upon
Appearance Tan to light yellow powder o )
oxidation (aging).
B ) Dictates cleanup solvent (use
Solubility Soluble in alcohol, glycerol .
ethanol for wiping surfaces).
Store away from strong
Combustibility Combustible oxidizers (e.g., Peroxides,
Nitrates).
) Regulated by characteristic
RCRA Status Not Listed (P/U) o o
(Ignitability/Toxicity) if mixed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.fishersci.at/shop/products/hematoxylin-hydrate-80-dry-wt-water-8-thermo-scientific/15462917
https://www.cdhfinechemical.com/images/product/msds/43_976069993_HAEMATOXYLINSTANCASNO517-28-2MSDS.pdf
https://chemsavers.com/h/hematoxylin-96-dry-weight-25g/
https://pubchem.ncbi.nlm.nih.gov/compound/Flumazenil-F-18
https://catalog-beta.data.gov/dataset/compound-526874-2-2-2-isobutoxy-ethoxy-ethoxy-ethyl-trifluroacetate
https://aksci.com/sds/R771_SDS.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0150212.pdf
https://www.cdhfinechemical.com/images/product/msds/43_976069993_HAEMATOXYLINSTANCASNO517-28-2MSDS.pdf
https://www.benchchem.com/product/b7943513/docs?utm_src=pdf-body#part-1-operational-identification-verification
https://www.benchchem.com/product/b7943513/docs?utm_src=pdf-body#part-1-operational-identification-verification
https://www.fishersci.at/shop/products/hematoxylin-hydrate-80-dry-wt-water-8-thermo-scientific/15462917
https://www.fishersci.se/shop/products/hematoxylin-hydrate-80-dry-wt-water-8-thermo-scientific/15462917
https://www.fishersci.se/shop/products/hematoxylin-hydrate-80-dry-wt-water-8-25-g/11436237
https://pubchem.ncbi.nlm.nih.gov/compound/Flumazenil-F-18
https://catalog-beta.data.gov/dataset/compound-526874-2-2-2-isobutoxy-ethoxy-ethoxy-ethyl-trifluroacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Hematoxylin
https://www.epa.gov/rcra
https://www.benchchem.com/product/b7943513?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7943513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

1. Hematoxylin hydrate, 80% (dry wt.), water 8% 25 g | Buy Online | Thermo Scientific Alfa
Aesar | Fisher Scientific [fishersci.at]

2. cdhfinechemical.com [cdhfinechemical.com]
3. chemsavers.com [chemsavers.com]
4. Flumazenil F-18 | C15H14FN303 | CID 11652375 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. U.S. Department of Health & Human Services - Compound 526874 2-(2-(2-Isobutoxy-
ethoxy)-ethoxy)-ethyl trifluroacetate [catalog-beta.data.gov]

6. aksci.com [aksci.com]
7. chemscene.com [chemscene.com]

8. Hematoxylin hydrate, 80% (dry wt.), water 8% 25 g | Buy Online | Thermo Scientific Alfa
Aesar | Fisher Scientific [fishersci.se]

To cite this document: BenchChem. [Part 1: Operational Identification & Verification].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7943513/docs#part-1-operational-identification-
verification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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